Cas no 102878-55-7 (4,6-dimethylisoquinoline)

• Product Name: 4,6-dimethylisoquinoline
• CAS No: 102878-55-7
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 1133872
• PubChem ID: 57610153
• Update Time: 2025-04-20

4,6-dimethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylisoquinoline
• SCHEMBL8404562
• DTXSID70727313
• 102878-55-7

• Inchi： 1S/C11H11N/c1-8-3-4-10-7-12-6-9(2)11(10)5-8/h3-7H,1-2H3
• InChI Key： AZYXYVVXCUXMKX-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C=C(C)C=CC=2C=1

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 2.85160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives